2-(isopropylthio)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)acetamide

• IUPAC Name: N-methyl-N-(oxan-2-ylmethyl)-2-propan-2-ylsulfanylacetamide
• InChI: InChI=1S/C12H23NO2S/c1-10(2)16-9-12(14)13(3)8-11-6-4-5-7-15-11/h10-11H,4-9H2,1-3H3
• InChI Key: VMSGBFWNCAYJSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCC(=O)N(C)CC1CCCCO1
• Molecular Formula: C12H23NO2S
• Molecular Weight: 245.38 g/mol

Description

2-(isopropylthio)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)acetamide is a chemical compound that has shown potential in scientific research applications. This compound is also known as MPTAA and is a derivative of a class of compounds called thioacetamides. MPTAA has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects are being studied to understand its potential applications in the future.

Mechanism of Action

The mechanism of action of MPTAA is not fully understood, but studies have suggested that it works by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids. This inhibition leads to the disruption of DNA replication and cell division, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects
Studies have shown that MPTAA has low toxicity and does not cause significant biochemical or physiological effects in animals. However, further studies are needed to determine the long-term effects of MPTAA on the body.

Advantages and Limitations for Lab Experiments

One advantage of using MPTAA in lab experiments is its low toxicity, which makes it a safe compound to work with. However, one limitation is that MPTAA is not very soluble in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for the use of MPTAA in scientific research. One possible direction is the development of MPTAA-based drugs for the treatment of cancer and other diseases. Another direction is the use of MPTAA as a tool in molecular biology research to study the mechanisms of DNA replication and cell division. Further studies are needed to fully understand the potential applications of MPTAA in scientific research.

Synthesis Methods

MPTAA can be synthesized using various methods, including the reaction between N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)acetamide and isopropyl thiol in the presence of a catalyst such as trifluoroacetic acid. The reaction is carried out at room temperature, and the yield of MPTAA can be improved by using a higher concentration of the reactants and a longer reaction time.

Scientific Research Applications

MPTAA has shown potential in scientific research applications, particularly in the field of medicinal chemistry. Studies have shown that MPTAA has antitumor activity and can inhibit the growth of cancer cells. MPTAA has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.